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Cat. No.: B3021360
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-ethynylcyclopentanol, a
versatile bifunctional molecule with significant potential in organic synthesis and medicinal

chemistry. By leveraging its unique combination of a reactive ethynyl group and a nucleophilic

hydroxyl moiety on a cyclopentane scaffold, researchers can access a diverse range of

complex molecular architectures. This document will delve into the core chemical properties,

plausible synthetic routes, reactivity profile, and potential applications of 2-
ethynylcyclopentanol, offering field-proven insights for its strategic utilization in research and

development.

Physicochemical and Spectroscopic Profile
2-Ethynylcyclopentanol is a colorless liquid with a distinct odor.[1] Its bifunctional nature,

containing both a hydrogen bond donor (hydroxyl group) and a weakly acidic proton (terminal
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alkyne), influences its physical properties. It is soluble in many organic solvents but has limited

solubility in water.[1]

Physical Properties
Property Value Source

Molecular Formula C₇H₁₀O [2]

Molecular Weight 110.15 g/mol [2]

Appearance Colorless liquid [1]

Boiling Point 41 °C at 3.2 Torr N/A

Density (predicted) 1.00 ± 0.1 g/cm³ N/A

pKa (predicted) 14.67 ± 0.40 N/A

Predicted Spectroscopic Data
While experimental spectra for 2-ethynylcyclopentanol are not readily available in the public

domain, we can predict its key spectroscopic features based on the well-established principles

of NMR, IR, and mass spectrometry.

The proton NMR spectrum of 2-ethynylcyclopentanol is expected to exhibit distinct signals

corresponding to the different proton environments in the molecule.
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Proton
Predicted
Chemical Shift
(ppm)

Multiplicity Integration Rationale

-OH 1.5 - 3.0 Broad singlet 1H

The chemical

shift of the

hydroxyl proton

is variable and

depends on

concentration

and solvent. It

will appear as a

broad signal due

to hydrogen

bonding and

exchange.

-C≡C-H ~2.0 - 2.5
Singlet or narrow

triplet
1H

The acetylenic

proton is typically

found in this

region. It may

show a small

long-range

coupling to the

adjacent methine

proton.
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-CH-OH ~3.8 - 4.2 Multiplet 1H

The proton on

the carbon

bearing the

hydroxyl group is

deshielded and

will appear as a

multiplet due to

coupling with the

adjacent protons

on the

cyclopentane

ring.

-CH-C≡CH ~2.8 - 3.2 Multiplet 1H

The proton on

the carbon

bearing the

ethynyl group is

also deshielded

and will appear

as a multiplet.

-CH₂- (ring) 1.4 - 2.0 Multiplets 6H

The methylene

protons of the

cyclopentane

ring will appear

as a complex

series of

overlapping

multiplets in the

aliphatic region.

The carbon NMR spectrum will provide valuable information about the carbon framework.
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Carbon
Predicted Chemical Shift
(ppm)

Rationale

-C≡CH ~80 - 90

The sp-hybridized carbons of

the terminal alkyne appear in

this characteristic downfield

region.[3]

-C≡CH ~70 - 80
The other sp-hybridized

carbon of the alkyne.[3]

-CH-OH ~70 - 80

The carbon attached to the

electronegative oxygen atom is

significantly deshielded.[4]

-CH-C≡CH ~40 - 50
The carbon bearing the ethynyl

group.

-CH₂- (ring) ~20 - 40

The methylene carbons of the

cyclopentane ring will appear

in the typical aliphatic region.

[4]

The IR spectrum of 2-ethynylcyclopentanol will be characterized by the vibrational

frequencies of its key functional groups.
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Functional Group
Characteristic
Absorption (cm⁻¹)

Appearance Rationale

O-H stretch 3200 - 3600 Broad, strong

The broadness is due

to hydrogen bonding

between alcohol

molecules.[5]

C≡C-H stretch ~3300 Sharp, medium

This is a characteristic

absorption for a

terminal alkyne.[6]

C-H (sp³) stretch 2850 - 3000 Medium to strong

Aliphatic C-H

stretching vibrations of

the cyclopentane ring.

C≡C stretch ~2100 - 2260 Weak to medium

The carbon-carbon

triple bond stretch is

often weak but highly

diagnostic.[7]

C-O stretch 1050 - 1260 Strong

The carbon-oxygen

single bond stretch of

the secondary alcohol.

[5]

The mass spectrum of 2-ethynylcyclopentanol is expected to show a molecular ion peak (M⁺)

at m/z = 110. Key fragmentation patterns for cyclic alcohols include alpha-cleavage and

dehydration.[8][9]

Alpha-Cleavage: Cleavage of the C-C bond adjacent to the hydroxyl group. This can lead to

the loss of an ethyl radical (m/z = 81) or a vinyl radical (m/z = 83).

Dehydration: Loss of a water molecule (M-18) would result in a peak at m/z = 92.[10]

Loss of the ethynyl group: Fragmentation of the ethynyl group would lead to a peak at m/z =

85.
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Ring Cleavage: Complex fragmentation of the cyclopentane ring can also be expected,

leading to a characteristic peak at m/z = 57.[9]

Synthesis of 2-Ethynylcyclopentanol
A highly plausible and efficient method for the synthesis of 2-ethynylcyclopentanol involves

the nucleophilic ring-opening of cyclopentene oxide with a lithium acetylide. This approach is

attractive due to the ready availability of the starting materials and the stereospecific nature of

the epoxide opening.

Proposed Synthetic Workflow

Step 1: Epoxidation Step 2: Acetylide Formation

Step 3: Nucleophilic Ring-Opening

Cyclopentene

Cyclopentene Oxide

m-CPBA, DCM

Lithium alkoxide intermediate

Acetylene

Lithium Acetylide

n-BuLi, THF, -78 °C

2-Ethynylcyclopentanol

Aqueous Workup (e.g., NH4Cl)

Proposed synthetic workflow for 2-Ethynylcyclopentanol.

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-Ethynylcyclopentanol.
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Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of Cyclopentene Oxide

Dissolve cyclopentene (1.0 eq) in dichloromethane (DCM) in a round-bottom flask equipped

with a magnetic stirrer and cooled to 0 °C in an ice bath.

Slowly add a solution of meta-chloroperoxybenzoic acid (m-CPBA, ~1.1 eq) in DCM to the

cyclopentene solution over 30 minutes.

Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature,

monitoring the reaction progress by TLC.

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to afford cyclopentene oxide, which can often be used

in the next step without further purification.

Step 2: Nucleophilic Ring-Opening with Lithium Acetylide

In a separate flame-dried, three-necked flask under an inert atmosphere (e.g., argon or

nitrogen), dissolve acetylene gas in anhydrous tetrahydrofuran (THF) at -78 °C.

Slowly add n-butyllithium (n-BuLi, 1.0 eq) to the acetylene solution, maintaining the

temperature at -78 °C. The formation of a white precipitate of lithium acetylide will be

observed.

To this suspension, add a solution of cyclopentene oxide (1.0 eq) in anhydrous THF

dropwise.

Allow the reaction to stir at -78 °C for 2 hours and then slowly warm to room temperature and

stir overnight.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.
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Extract the product with diethyl ether, combine the organic layers, wash with brine, dry over

anhydrous magnesium sulfate, and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield 2-
ethynylcyclopentanol.

Mechanistic Rationale
The key step in this synthesis is the Sₙ2-type ring-opening of the epoxide by the acetylide

nucleophile. The acetylide anion attacks one of the electrophilic carbons of the epoxide ring,

leading to the opening of the three-membered ring and the formation of a lithium alkoxide

intermediate. The subsequent aqueous workup protonates the alkoxide to yield the final

product, 2-ethynylcyclopentanol. The reaction is expected to proceed with anti-

stereochemistry, meaning the acetylide and the resulting hydroxyl group will be on opposite

faces of the cyclopentane ring.

Chemical Reactivity and Synthetic Utility
The dual functionality of 2-ethynylcyclopentanol makes it a valuable building block in organic

synthesis. The hydroxyl group and the terminal alkyne can be manipulated independently or in

concert to construct more complex molecular frameworks.

Reactions of the Hydroxyl Group
The secondary alcohol moiety can undergo a variety of standard transformations:

Oxidation: Oxidation with reagents such as pyridinium chlorochromate (PCC) or a Swern

oxidation will yield the corresponding ketone, 2-ethynylcyclopentanone.

Esterification and Etherification: The hydroxyl group can be readily converted to esters or

ethers to introduce various functional groups or protecting groups.

Substitution: Conversion of the hydroxyl group to a good leaving group (e.g., tosylate or

mesylate) followed by nucleophilic substitution allows for the introduction of a wide range of

functionalities.

Reactions of the Ethynyl Group
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The terminal alkyne is a versatile functional group that can participate in numerous carbon-

carbon and carbon-heteroatom bond-forming reactions:

Sonogashira Coupling: Palladium-catalyzed cross-coupling with aryl or vinyl halides allows

for the facile introduction of aromatic and unsaturated systems.

Click Chemistry (Huisgen Cycloaddition): The terminal alkyne can react with azides in the

presence of a copper(I) catalyst to form 1,2,3-triazoles, a highly valuable linkage in medicinal

chemistry.

Alkynylation: The terminal alkyne can be deprotonated to form an acetylide, which can then

act as a nucleophile in reactions with various electrophiles.

Hydration: Markovnikov or anti-Markovnikov hydration of the alkyne can lead to the formation

of ketones or aldehydes, respectively.

Tandem and Intramolecular Reactions
The proximity of the hydroxyl and ethynyl groups allows for interesting intramolecular reactions,

such as cyclizations to form furan or pyran ring systems, depending on the reaction conditions

and the length of any tether.

2-Ethynylcyclopentanol

Oxidation

[O]

Esterification

RCOCl

Sonogashira Coupling

Ar-X, Pd(0), Cu(I)

Click Chemistry

R-N3, Cu(I)

Key reaction pathways of 2-Ethynylcyclopentanol.

Click to download full resolution via product page

Caption: Key reaction pathways of 2-Ethynylcyclopentanol.

Applications in Drug Discovery and Development
Both the cyclopentane ring and the ethynyl group are considered "privileged" scaffolds in

medicinal chemistry, meaning they are frequently found in biologically active compounds.[11]
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[12][13]

The Cyclopentane Scaffold
The cyclopentane ring serves as a rigid scaffold that can orient appended functional groups in

a well-defined three-dimensional space, which is crucial for specific interactions with biological

targets such as enzymes and receptors.[14] Its non-polar nature can also contribute to

improved membrane permeability and oral bioavailability of drug candidates.

The Ethynyl Group as a Pharmacophore
The terminal ethynyl group is a versatile functional group in drug design.[15][16] It can:

Act as a bioisostere: The linear geometry and electronic properties of the ethynyl group allow

it to mimic other functional groups, such as a phenyl ring or a halogen atom, which can be

advantageous for modulating the pharmacokinetic and pharmacodynamic properties of a

molecule.[17]

Form key interactions with target proteins: The weakly acidic proton of the terminal alkyne

can act as a hydrogen bond donor, and the pi-system can engage in various non-covalent

interactions.

Serve as a reactive handle: As mentioned previously, the ethynyl group is a key component

in "click chemistry," a powerful tool for bioconjugation and the synthesis of complex drug

molecules.[13]

Irreversible Inhibition: In some cases, the ethynyl group can act as a latent reactive group

that can form a covalent bond with a target protein, leading to irreversible inhibition.

The combination of these two privileged motifs in 2-ethynylcyclopentanol makes it an

attractive starting point for the synthesis of novel small molecules for high-throughput screening

and lead optimization in various therapeutic areas.

Safety and Handling
2-Ethynylcyclopentanol should be handled with appropriate safety precautions in a well-

ventilated fume hood. It is classified as a skin and eye irritant and may cause respiratory
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irritation. [N/A] Appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be worn at all times.

Conclusion
2-Ethynylcyclopentanol is a valuable and versatile building block for organic synthesis and

drug discovery. Its straightforward synthesis, combined with the rich and diverse reactivity of its

hydroxyl and ethynyl functional groups, provides a powerful platform for the construction of

complex and biologically relevant molecules. This guide has provided a comprehensive

overview of its properties, synthesis, reactivity, and potential applications, with the aim of

empowering researchers to effectively utilize this compound in their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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